N,N-diethyl-N'-(4-phenoxyphenyl)ethanediamide

• IUPAC Name: N',N'-diethyl-N-(4-phenoxyphenyl)oxamide
• InChI: InChI=1S/C18H20N2O3/c1-3-20(4-2)18(22)17(21)19-14-10-12-16(13-11-14)23-15-8-6-5-7-9-15/h5-13H,3-4H2,1-2H3,(H,19,21)
• InChI Key: YNEVIJDBIXVSAV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C(=O)NC1=CC=C(C=C1)OC2=CC=CC=C2
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N,N-diethyl-N'-(4-phenoxyphenyl)ethanediamide, commonly known as ethiprole, is a systemic insecticide that is widely used in agriculture to control a variety of pests. Ethiprole belongs to the class of neonicotinoid insecticides, which act on the nervous system of insects, leading to paralysis and death.

Mechanism of Action

Ethiprole acts on the nervous system of insects by binding to nicotinic acetylcholine receptors (nAChRs), which are located on the postsynaptic membrane of nerve cells. This binding leads to the activation of the receptor and the influx of calcium ions into the cell, which triggers a series of events that ultimately lead to paralysis and death of the insect.
Biochemical and Physiological Effects
Studies have shown that ethiprole has a low toxicity to mammals and birds. However, it can have adverse effects on aquatic organisms, such as fish and crustaceans, if it enters water bodies through runoff or spray drift. Ethiprole can also have sublethal effects on insects, such as reduced reproductive capacity and altered behavior.

Advantages and Limitations for Lab Experiments

Ethiprole has several advantages for lab experiments, such as its high purity and stability, which make it easy to handle and store. It also has a low volatility, which reduces the risk of exposure to lab personnel. However, ethiprole can be expensive and may not be readily available in some areas, which can limit its use in lab experiments.

Future Directions

There are several future directions for research on ethiprole. One area of interest is the development of new formulations and delivery systems that can improve its efficacy and reduce its environmental impact. Another area of interest is the study of its sublethal effects on insects and the potential long-term consequences of its use in agriculture. Furthermore, the development of new insecticides with different modes of action can help to reduce the risk of resistance development in pests.

Scientific Research Applications

Ethiprole has been extensively studied for its insecticidal properties and its potential use in agriculture. It has been tested against a wide range of pests, including aphids, whiteflies, thrips, and beetles. Studies have shown that ethiprole is effective against these pests and has a low toxicity to non-target organisms.